N-(cyclopropylmethyl)-N-(tetrahydro-2-furanylmethyl)[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-(cyclopropylmethyl)-N-(oxolan-2-ylmethyl)-4-phenylbenzamide
• InChI: InChI=1S/C22H25NO2/c24-22(23(15-17-8-9-17)16-21-7-4-14-25-21)20-12-10-19(11-13-20)18-5-2-1-3-6-18/h1-3,5-6,10-13,17,21H,4,7-9,14-16H2
• InChI Key: RTYHFZTTZLLCNX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN(CC2CC2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C22H25NO2
• DSSTOX Substance ID: DTXSID70398567
• Molecular Weight: 335.4 g/mol
• CAS RN: 650590-61-7

Description

N-(cyclopropylmethyl)-N-(tetrahydro-2-furanylmethyl)[1,1'-biphenyl]-4-carboxamide is a useful research compound. Its molecular formula is C22H25NO2 and its molecular weight is 335.4g/mol. The purity is usually 95%.
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Scientific Research Applications

Radical Cyclizations in Organic Synthesis

Radical cyclizations are pivotal in organic synthesis for constructing carbo- and heterocyclic compounds. These reactions are essential for the synthesis of natural products and therapeutically significant materials. The regiochemistry of radical cyclizations, influenced by factors such as reaction temperature and the nature of radical precursors, determines the course of these cyclizations. For example, at low temperatures, 4-exo-trig cyclization predominates over 5-endo-trig cyclization, whereas at high temperatures, the reverse is true. The introduction of specific groups can alter the cyclization mode, demonstrating the intricacies of controlling these reactions for desired outcomes. This area of research highlights the importance of radical cyclizations in developing compounds with potential therapeutic applications (Ishibashi & Tamura, 2004).

Cyclodextrin-based Nanosponges

Cyclodextrin-based nanosponges (CD-NS) represent an innovative class of cross-linked cyclodextrin polymers. These highly porous nanoparticles have diverse applications, from pharmaceuticals to environmental control. Their ability to form complexes with various molecules can improve the solubility of poorly water-soluble substances, protect degradable materials, and offer controlled release. The versatility of CD-NS underscores the significant potential of carbohydrate polymers in materials science and drug delivery systems (Sherje et al., 2017).

Ethylene Inhibition in Plant Biology

1-Methylcyclopropene (1-MCP) is a notable compound in plant biology for its role in inhibiting ethylene perception, which impacts fruit ripening and senescence. The use of 1-MCP has provided insights into the role of ethylene in plant processes and offers commercial technologies to improve the maintenance of product quality, especially in apples. The broad range of effects of 1-MCP on various fruits and vegetables exemplifies its significance in agricultural science and food storage (Watkins, 2006).

Transition-metal Phosphors in OLED Technology

Transition-metal based phosphors, particularly those involving cyclometalating ligands, play a critical role in organic light-emitting diodes (OLEDs). These phosphors are highly emissive and their emission wavelength can be tuned across the visible spectrum. The development and optimization of these materials for OLED applications highlight the intersection of organic chemistry and materials science in advancing display and lighting technologies (Chi & Chou, 2010).

Carbohydrate Polymers as Corrosion Inhibitors

Carbohydrate polymers, including cellulose, chitosan, and starch, have found applications as corrosion inhibitors for metals. These biopolymers, with inherent properties like metal ion chelation and the presence of functional groups for coordinate bonding, offer eco-friendly solutions for metal protection in various media. This research area underscores the potential of renewable resources in industrial applications, particularly in corrosion prevention (Umoren & Eduok, 2016).